Cas no 73742-63-9 (3-Pyridinesulfonamide,4-mercapto-)

• Product Name: 3-Pyridinesulfonamide,4-mercapto-
• CAS No: 73742-63-9
• MF: C₅H₆N₂O₂S₂
• MW: 190.243338108063
• MDL: MFCD00661523
• CID: 59508
• PubChem ID: 1201515
• Update Time: 2025-04-18

3-Pyridinesulfonamide,4-mercapto- Chemical and Physical Properties

Names and Identifiers

• 4-Mercaptopyridine-3-sulfonamide
• 4-MERCAPTO-3-PYRIDINESULFONAMIDE
• 4-sulfanylidene-1H-pyridine-3-sulfonamide
• 4-sulfanylpyridine-3-sulfonamide
• Mercapto-4 Pyridin-sulfonamid-3
• FT-0618858
• A898148
• 1078160-07-2
• AJ-333/25006328
• 73742-63-9
• AKOS006273682
• SCHEMBL21675559
• DTXSID70360921
• 4-Thioxo-1,4-dihydropyridine-3-sulfonamide
• DB-272626
• 3-Pyridinesulfonamide,4-mercapto-

• MDL： MFCD00661523
• Inchi： 1S/C5H6N2O2S2/c6-11(8,9)5-3-7-2-1-4(5)10/h1-3H,(H,7,10)(H2,6,8,9)
• InChI Key： ZVITWKPUEIOZGX-UHFFFAOYSA-N
• SMILES： S(C1=CNC=CC1=S)(N)(=O)=O

Computed Properties

• Exact Mass: 189.98700
• Monoisotopic Mass: 189.98706979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 120.23000
• LogP: 1.79880